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Compound of Interest

Compound Name: Fluazifop-butyl

Cat. No.: B166162

Abstract

This application note describes robust and sensitive liquid chromatography-tandem mass
spectrometry (LC-MS/MS) methods for the quantification of the herbicide Fluazifop-butyl and
its primary metabolites, including Fluazifop acid, in various matrices such as crops, soil, and
water. The protocols provided herein offer detailed guidance on sample preparation,
chromatographic separation, and mass spectrometric detection, enabling researchers and
analytical scientists to achieve low limits of detection and quantification suitable for regulatory
compliance and environmental monitoring.

Introduction

Fluazifop-butyl is a selective, post-emergence herbicide used to control grass weeds in a
variety of broad-leaved crops.[1] Following application, it is rapidly hydrolyzed in plants and soil
to its herbicidally active form, Fluazifop acid.[1][2] Due to the potential for residues to remain in
food and the environment, sensitive and specific analytical methods are required for the
guantification of both the parent compound and its metabolites. LC-MS/MS has become the
technique of choice for this analysis due to its high selectivity and sensitivity. This document
outlines validated methods for the determination of Fluazifop-butyl and its metabolites in
diverse and complex sample types.

Experimental Workflow
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Caption: General workflow for the analysis of Fluazifop-butyl and its metabolites.
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Quantitative Data Summary

The following tables summarize the quantitative performance of the described LC-MS/MS
methods across various matrices.

Table 1: Limits of Detection (LOD) and Quantification (LOQ)

Analyte Matrix LOD LOQ Reference
Fluazifop-P-butyl  Saill 0.5 pg/kg 1.0 pg/kg [3]
Fluazifop-P-acid Soll 0.5 pg/kg 1.0 pg/kg [3]
Compound X Soil 0.5 pg/k 1.0 pg/k [3]
0i : .

(CGA142110) HOKd HOKd
Fluazifop-P Crops - 0.01-0.05 mg/kg [4]
Fluazifop-P-butyl ~ Water - 0.10 pg/L [5]
Fluazifop-P-acid Water - 0.10 pg/L [5]
Compound IV

Water - 0.10 pg/L [5]
(CGA181847)
Compound X

Water - 0.10 pg/L [5]
(CGA142110)
Fluazifop-p-butyl Bivalve Mollusks 2 ng/mL 6 ng/mL [6]
Fluazifop-p-butyl Panax ginseng - 2.0-8.6 ug/kg [7]
Fluazifop-p-acid )

Panax ginseng - 3.9-5.8 ug/kg [7]
(FP)
TFMP Panax ginseng - 3.5-9.0 ug/kg [7]

Table 2: Recovery Data
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. Fortification Average
Analyte Matrix Reference
Level(s) Recovery (%)
. ) LOQ, 10xLOQ,
Fluazifop-P-butyl  Soil 70-120 [3]
50xLOQ
. : . LOQ, 10xLOQ,
Fluazifop-P-acid Sall 70-120 [3]
50xLOQ
Compound X LOQ, 10xLOQ,
P Soil Q Q 70-120 [3]
(CGA142110) 50xLOQ
) ) 0.01 and 0.02
Fluazifop-p-butyl  Bivalve Mollusks 76-106 [6]
mg/kg
Fluazifop-p-butyl Panax ginseng Not Specified 77.6-97.8 [7]
Fluazifop-p-acid ) -
Panax ginseng Not Specified 77.6-97.8 [7]
(FP)
TFMP Panax ginseng Not Specified 77.6-97.8 [7]

Detailed Experimental Protocols
Protocol 1: Analysis of Fluazifop-butyl and Metabolites

in Soil

This protocol is adapted from Syngenta Crop Protection Method GRM044.03A for the
quantitative determination of fluazifop-P-butyl, fluazifop-P-acid, and Compound X in soil.[3]

1. Sample Preparation

e Weigh 20 £ 0.1 g of soil into a 50-mL disposable plastic centrifuge tube.[3]

» Fortify samples with standard solutions as required for quality control and allow them to

equilibrate for 20 minutes.[3]

e Add 30 mL of acetonitrile:10 mM ammonium acetate buffer at pH 5.5 (50:50, v:v) and shake

for 20 minutes at room temperature.[3]
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Add another 20 mL of the extraction solvent and shake for an additional 20 minutes.[3]

Centrifuge the sample and combine the extracts. Adjust the final volume to 50 mL with the
ammonium acetate buffer.[3]

Filter an aliquot of the extract through a 0.2 um PTFE syringe filter.[3]

Dilute 250 pL of the filtered extract with 750 uL of a suitable diluent before LC-MS/MS
analysis.[3]

. LC-MS/MS Conditions
LC System: HPLC system capable of gradient elution.
Column: Ascentis Express C8, 50 x 3.0 mm, 2.7 yum particle size.[3]
Mobile Phase A: 0.1% formic acid in water.[3]
Mobile Phase B: 0.1% formic acid in methanol.[3]
Gradient:

0.0-0.5 min: 10% B

[e]

1.5-4.0 min: 60% B

o

4.5-6.5 min: 90% B

[¢]

[e]

6.6-7.5 min: 10% B[3]

Injection Volume: 10-50 pL.[3]

MS System: Triple quadrupole mass spectrometer.

lonization: Electrospray lonization (ESI), with polarity switching.

MRM Transitions:
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o Fluazifop-P-butyl (Positive Mode): 384.15 — 328.00 (Quantification), 384.14 - 282.00
(Confirmation).[3]

o Fluazifop-P-acid (Negative Mode): 326.06 — 254.00 (Quantification), 326.07 — 226.00
(Confirmation).[3]

o Compound X (Positive Mode): 164.05 - 146.00 (Quantification), 164.06 — 75.00
(Confirmation).[3]

Protocol 2: Analysis of Fluazifop-butyl and Metabolites
in Water

This protocol is based on the US EPA Environmental Chemistry Method for Fluazifop-p-butyl
and its degradates in water.[5]

1. Sample Preparation

o Allow water samples to equilibrate to room temperature.[5]

o If particulates are visible, centrifuge or filter the sample.[5]

o Transfer a 10.0-mL aliquot of the water sample into a 20-mL glass vial.[5]

e Add 1.0 mL of a stabilizer solution (2% acetic acid in acetonitrile).[5]

o Mix well and transfer an appropriate volume into an HPLC vial for analysis.[5]
2. LC-MS/MS Conditions

e LC System: UPLC/HPLC system.

 lonization: Electrospray lonization (ESI), with polarity switching.

o Detection Mode: Multiple Reaction Monitoring (MRM).

e Analytes and lonization Mode:
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o Positive Mode: Fluazifop-P-butyl, Compound IV (CGA181847), Compound X
(CGA142110).[5]

o Negative Mode: Fluazifop-P-acid.[5]

o Quantification: External standard calibration.[5]

Protocol 3: Analysis of Total Fluazifop Residues in
Crops

This protocol involves a hydrolysis step to convert all fluazifop residues to the fluazifop acid
metabolite for quantification.

1. Sample Preparation
o Extract the crop sample with an acidified organic solvent.[4]

o Perform a hydrolysis step using 6 M hydrochloric acid to convert Fluazifop-butyl, free
Fluazifop, and any conjugates to Fluazifop acid.[4]

o Clean up the extract using solid-phase extraction (SPE), for example, with C2(EC) and Si
cartridges in tandem.[4]

o Evaporate the eluate and reconstitute in the initial mobile phase for LC-MS/MS analysis.
2. LC-MS/MS Conditions

e LC System: HPLC with gradient elution.

e MS System: Triple quadrupole mass spectrometer.

« lonization: Atmospheric Pressure Chemical lonization (APCI).[4]

o Detection Mode: MRM.

¢ Quantification: All residues are quantified as Fluazifop-P acid.

Conclusion
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The LC-MS/MS methods presented provide a reliable and sensitive approach for the
guantification of Fluazifop-butyl and its key metabolites in various environmental and
agricultural matrices. The detailed protocols and performance data serve as a valuable
resource for laboratories involved in pesticide residue analysis. The use of matrix-matched
standards is recommended for accurate quantification, especially in complex matrices like
crops, to compensate for matrix effects.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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